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molecular formula C9H10N2O B092924 1-(Methoxymethyl)benzoimidazole CAS No. 18249-98-4

1-(Methoxymethyl)benzoimidazole

Cat. No. B092924
M. Wt: 162.19 g/mol
InChI Key: IGVBEHIUIDPEKE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Procedure details

Quantity
0.6 mmol
Type
reactant
Reaction Step One
Quantity
0 mmol
Type
reactant
Reaction Step Two
[Compound]
Name
dcype
Quantity
0.048 mmol
Type
reagent
Reaction Step Three

Identifiers

NAME
1554

Inputs

Step One
Name
Quantity
0.6 mmol
Type
reactant
Smiles
CN(C)C(=O)Oc1ccccc1
Step Two
Name
Quantity
0 mmol
Type
reactant
Smiles
COCn2cnc1ccccc12
Step Three
Name
dcype
Quantity
0.048 mmol
Type
reagent
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
110 °C
Other

Outcomes

Product
Details
Reaction Time
12 h
Name
Type
product
Smiles
COCn3c(c1ccccc1)nc2ccccc23
Measurements
Type Value Analysis
YIELD 53
Analyses
CUSTOM
Type
CUSTOM
Details
isolated analytical_yield

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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